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Compound of Interest

Compound Name: Diguanidine phosphate

CAS No.: 5423-23-4

Cat. No.: B1588332 Get Quote

Chemical Identity & Stoichiometric Resolution
In the field of flame retardants and biochemical reagents, "Guanidine Phosphate" is a generic

term that frequently leads to procurement errors.[1] It is critical to distinguish between the

monobasic and dibasic salts.

Diguanidine Phosphate refers to the dibasic salt, chemically defined as Bis(guanidinium)

hydrogen phosphate.[1]
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Parameter Specification

Chemical Name Bis(guanidinium) hydrogen phosphate

CAS Registry Number 5423-23-4

Stoichiometry 2:1 (Guanidine : Phosphate)

Molecular Formula

Molecular Weight 216.14 g/mol

Appearance White crystalline powder

Solubility (Water) High (~250 g/L at 20°C)

pH (10% Solution) ~7.0–8.5 (Neutral to slightly basic)

Critical Note on Database Errors: Many commercial databases incorrectly list the Molecular

Weight of CAS 5423-23-4 as 157.07 g/mol .[1] 157.07 g/mol corresponds to Monoguanidine

Phosphate (

). Researchers must verify the stoichiometry (2:1) via elemental analysis or titration

before use in sensitive applications.[1]

Structural Visualization
The compound consists of two protonated guanidinium cations stabilizing a single hydrogen

phosphate anion.[1][2]
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Figure 1: Ionic assembly of Diguanidine Phosphate showing the 2:1 stoichiometric ratio.[1][3]

Synthesis & Production Protocol
For high-purity research applications, a direct neutralization method is preferred over the

industrial urea-fusion method to avoid byproducts like cyanuric acid.[1]

Reaction Mechanism
(Note: Using Guanidine Carbonate avoids chloride contamination common with Guanidine HCl
starting material.)[1]

Laboratory Scale Protocol (Self-Validating)
Reagents:

Guanidine Carbonate (99%+)[1]

Phosphoric Acid (85% ACS Grade)[1]

Deionized Water[1]

Workflow:

Preparation: Dissolve 180.2 g (1.0 mol) of Guanidine Carbonate in 500 mL of deionized

water at 40°C. Ensure complete dissolution.

Neutralization: Slowly add 115.3 g (1.0 mol) of 85% Phosphoric Acid dropwise.
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Validation Step: Monitor

evolution.[1] The reaction is exothermic; maintain temperature

to prevent hydrolysis.[1]

Crystallization: Evaporate the solution under reduced pressure (Rotavap) at 50°C until

crystal onset. Cool to 4°C overnight.[1]

Purification: Filter crystals and wash with ice-cold ethanol (Diguanidine phosphate is

insoluble in ethanol, removing organic impurities).

Drying: Dry at 60°C under vacuum.

Yield Validation: Expected yield >90%.[1][4] Melting point check: 246–250°C

(decomposition).[1]
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Figure 2: Step-by-step synthesis workflow for high-purity Diguanidine Phosphate.

Application: Flame Retardancy Mechanism
Diguanidine Phosphate is a premier intumescent flame retardant, particularly for wood and

cellulose-based textiles.[1] It functions via a P-N synergism that outperforms simple phosphate

salts.[1]

Mechanism of Action
Upon exposure to fire (>250°C), the compound undergoes a multi-stage endothermic

decomposition:[1]
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Gas Phase (Dilution): Release of Ammonia (

) and Water vapor dilutes combustible gases and oxygen near the surface.[1]

Condensed Phase (Charring): The phosphate moiety dehydrates to form Polyphosphoric

Acid.[1] This acid phosphorylates the cellulose hydroxyl groups, catalyzing dehydration over

depolymerization.[1]

Insulation: The resulting carbonaceous char acts as a thermal barrier, preventing further heat

transfer to the substrate.[1]

Comparative Efficacy
Feature Monoguanidine Phosphate Diguanidine Phosphate

Nitrogen Content ~26% ~40%

Phosphorus Content ~20% ~14%

pH Stability Acidic (pH ~4.[1]5) Neutral (pH ~7.[1]5)

Substrate Impact
Can degrade cellulose over

time (acid hydrolysis)
Non-degrading (Buffer effect)

Insight: The neutral pH of Diguanidine Phosphate makes it superior for preserving the

mechanical strength of paper and wood over long-term storage, unlike the acidic monobasic

form.[1]
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Figure 3: P-N Synergistic Flame Retardant Mechanism.[1]

Safety & Handling (SDS Summary)
While less corrosive than its acidic counterparts, Diguanidine Phosphate requires standard

laboratory safety protocols.[1]

GHS Classification: Warning.[1][5]

Hazard Statements:

H302: Harmful if swallowed.[1]

H319: Causes serious eye irritation.[1]

Storage: Hygroscopic. Store in a desiccator or tightly sealed container.
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Disposal: Dissolve in water and neutralize before disposal; high phosphate content can

cause eutrophication in water systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diguanidine Phosphate: Technical Identification &
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588332#diguanidine-phosphate-cas-number-and-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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